Cas no 1270524-09-8 (3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid)

3-Amino-3-(trifluoromethyl)pyridin-2-ylpropanoic acid is a fluorinated pyridine derivative with a unique structural motif combining an amino acid backbone and a trifluoromethyl group. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino acid functionality allows for further derivatization. Its rigid pyridine core contributes to precise spatial orientation in molecular design. The compound is particularly valuable in the development of enzyme inhibitors, receptor modulators, and other pharmacophores where fluorine incorporation is desirable for optimizing physicochemical properties.
3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid structure
1270524-09-8 structure
Product Name:3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
CAS No:1270524-09-8
MF:C9H9F3N2O2
MW:234.175172567368
CID:5901546
PubChem ID:165790315
Update Time:2025-06-14

3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid
    • 3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
    • 1270524-09-8
    • EN300-1932000
    • Inchi: 1S/C9H9F3N2O2/c10-9(11,12)5-2-1-3-14-8(5)6(13)4-7(15)16/h1-3,6H,4,13H2,(H,15,16)
    • InChI Key: HFEFDFGGEIPIAW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1C(CC(=O)O)N)(F)F

Computed Properties

  • Exact Mass: 234.06161202g/mol
  • Monoisotopic Mass: 234.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 76.2Ų

3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1932000-0.05g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
0.05g
$707.0 2023-09-17
Enamine
EN300-1932000-0.1g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
0.1g
$741.0 2023-09-17
Enamine
EN300-1932000-0.25g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
0.25g
$774.0 2023-09-17
Enamine
EN300-1932000-0.5g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
0.5g
$809.0 2023-09-17
Enamine
EN300-1932000-1.0g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
1g
$1057.0 2023-05-31
Enamine
EN300-1932000-2.5g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
2.5g
$1650.0 2023-09-17
Enamine
EN300-1932000-5.0g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
5g
$3065.0 2023-05-31
Enamine
EN300-1932000-10.0g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
10g
$4545.0 2023-05-31
Enamine
EN300-1932000-1g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
1g
$842.0 2023-09-17
Enamine
EN300-1932000-5g
3-amino-3-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
1270524-09-8
5g
$2443.0 2023-09-17

Additional information on 3-amino-3-3-(trifluoromethyl)pyridin-2-ylpropanoic acid

Recent Advances in the Study of 3-amino-3-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid (CAS: 1270524-09-8)

3-amino-3-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid (CAS: 1270524-09-8) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings and highlight the compound's potential as a promising drug candidate.

The compound's structure, characterized by a trifluoromethyl group and an amino acid moiety, suggests its potential as a modulator of key biological pathways. Recent synthetic approaches have optimized the yield and purity of 3-amino-3-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid, enabling more extensive pharmacological evaluations. Notably, its role as a potential agonist or antagonist for specific neurotransmitter receptors has been a focal point of research, with implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

In vitro and in vivo studies have demonstrated the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in neurological applications. Preliminary data indicate that 3-amino-3-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid exhibits high binding affinity to GABAA receptors, suggesting its potential as a novel anxiolytic or anticonvulsant agent. Furthermore, its metabolic stability and low toxicity profile make it a viable candidate for further preclinical development.

Recent advancements in structural-activity relationship (SAR) studies have provided insights into the compound's pharmacophore, enabling the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking simulations have further elucidated its interaction with target proteins, paving the way for rational drug design. These findings underscore the compound's versatility and its potential to address unmet medical needs in neurology and beyond.

In conclusion, 3-amino-3-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid represents a promising scaffold for the development of next-generation therapeutics. Ongoing research is expected to explore its applications in other disease areas, such as metabolic disorders and inflammation, further expanding its therapeutic potential. Collaborative efforts between academia and industry will be crucial to accelerate its translation from bench to bedside.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.